Cas no 2649087-93-2 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-2-methylbutanoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-2-methylbutanoic acid
• CAS No: 2649087-93-2
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6012773
• PubChem ID: 165578578
• Update Time: 2025-06-11

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-2-methylbutanoic acid
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]-2-methylbutanoic acid
• EN300-1538195
• 2649087-93-2

• Inchi： 1S/C24H26N2O5/c1-3-24(2,22(28)29)26-21(27)13-8-14-25-23(30)31-15-20-18-11-6-4-9-16(18)17-10-5-7-12-19(17)20/h4-13,20H,3,14-15H2,1-2H3,(H,25,30)(H,26,27)(H,28,29)/b13-8+
• InChI Key： WJDHREAPMLQYQA-MDWZMJQESA-N
• SMILES： O(C(NC/C=C/C(NC(C(=O)O)(C)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-2-methylbutanoic acid

Introduction to 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-2-methylbutanoic acid (CAS No. 2649087-93-2)

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-2-methylbutanoic acid, identified by its CAS number 2649087-93-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular framework of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-2-methylbutanoic acid incorporates several key features that contribute to its potential biological activity. The presence of a fluoren-9-yl moiety, a well-known aromatic system with excellent photophysical properties, suggests applications in areas such as bioimaging and photodynamic therapy. Additionally, the methoxycarbonyl group enhances the compound's solubility and stability, making it more amenable to formulation and administration in biological systems.

The amino and carboxylic acid functionalities provide opportunities for further derivatization, enabling the synthesis of peptidomimetics and other bioactive molecules. These features are particularly relevant in the context of drug design, where mimicking natural biomolecules can lead to the development of more effective and selective therapeutic agents. The butenamido moiety further contributes to the compound's structural complexity, potentially influencing its interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-2-methylbutanoic acid and biological macromolecules. Studies have shown that the fluorene-based aromatic ring can engage in π-stacking interactions with nucleic acids and proteins, which is a critical factor in drug binding affinity. Furthermore, the amide bond within the molecule can serve as a hinge region, allowing for conformational flexibility that may enhance binding efficacy.

In the realm of medicinal chemistry, the synthesis of analogs of 2-4-(9H-fluorenyl)methoxycarbonylamino)butenamido derivatives has been extensively explored. These derivatives often exhibit enhanced pharmacokinetic profiles and improved target specificity. For instance, modifications at the methylbutanoic acid moiety have been shown to modulate metabolic stability and bioavailability. Such structural optimizations are essential for translating promising candidates into viable drug candidates.

The growing interest in fluorinated compounds stems from their unique metabolic properties and their ability to enhance imaging techniques. The incorporation of fluorine atoms into drug molecules often leads to increased lipophilicity and reduced clearance rates, thereby prolonging their biological activity. In this context, fluorene-based derivatives like CAS No. 2649087-93-2 are particularly valuable for developing next-generation diagnostic tools and therapeutics.

Moreover, the compound's potential role in modulating inflammatory pathways has been highlighted in recent preclinical studies. The combination of an amide bond and a carboxylic acid group creates a scaffold that can interact with various enzymes involved in inflammation regulation. This makes CAS No. 2649087-93-2 a compelling candidate for investigating novel anti-inflammatory strategies.

From a synthetic chemistry perspective, the preparation of CAS No. 2649087-93-2 involves multi-step organic transformations that showcase modern synthetic methodologies. The use of advanced catalytic systems has enabled efficient functionalization at multiple positions within the molecule. Such synthetic advances are crucial for producing complex pharmaceutical intermediates on an industrial scale.

The impact of this compound extends beyond traditional pharmaceutical applications. Its structural features make it suitable for use as an intermediate in materials science, particularly in the development of organic electronic components such as light-emitting diodes (OLEDs) and photovoltaic cells. The fluorene moiety's ability to absorb light across multiple wavelengths enhances its utility in these applications.

As research continues to uncover new biological functions and synthetic possibilities for CAS No. 2649087–93–2, its relevance is expected to grow exponentially. Collaborative efforts between academia and industry are essential for harnessing its full potential across multiple domains of science and technology.